Cas no 1339412-77-9 (3-(3-phenoxypropoxy)azetidine)

• Product Name: 3-(3-phenoxypropoxy)azetidine
• CAS No: 1339412-77-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5149338
• PubChem ID: 63107387
• Update Time: 2026-03-03

3-(3-phenoxypropoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenoxypropoxy)azetidine
• Azetidine, 3-(3-phenoxypropoxy)-

• Inchi： 1S/C12H17NO2/c1-2-5-11(6-3-1)14-7-4-8-15-12-9-13-10-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： BUDYVDBVQOWWCD-UHFFFAOYSA-N
• SMILES： O(CCCOC1C=CC=CC=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-phenoxypropoxy)azetidine

Introduction to 3-(3-phenoxypropoxy)azetidine (CAS No. 1339412-77-9)

3-(3-phenoxypropoxy)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1339412-77-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This azetidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s structure combines a rigid azetidine ring with a phenoxypropyl chain, which introduces specific chemical and biological properties that make it a valuable candidate for further exploration.

The azetidine ring, a five-membered heterocyclic compound containing two carbon atoms and one nitrogen atom, is known for its stability and ability to mimic certain biological scaffolds. This structural feature is particularly relevant in the design of bioactive molecules, where mimicking natural product structures can lead to the identification of novel pharmacophores. The presence of the phenoxypropyl group in 3-(3-phenoxypropoxy)azetidine adds an additional layer of complexity, influencing both the solubility and interactions of the molecule with biological targets.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for drug development. The nitrogen atom in the azetidine ring can form hydrogen bonds with biological targets, making it an attractive moiety for designing small-molecule inhibitors or modulators. Furthermore, the phenoxypropyl chain can serve as a linker to enhance binding affinity or to modulate pharmacokinetic properties. These features have made 3-(3-phenoxypropoxy)azetidine a subject of interest for researchers exploring new therapeutic avenues.

One of the most compelling aspects of 3-(3-phenoxypropoxy)azetidine is its potential application in addressing unmet medical needs. The compound’s structural framework suggests that it may interact with enzymes or receptors involved in various disease pathways. For instance, modifications to the phenoxypropyl group could fine-tune interactions with protein targets, leading to the development of more selective and potent drugs. This flexibility makes 3-(3-phenoxypropoxy)azetidine a promising candidate for structure-activity relationship (SAR) studies, which are crucial in optimizing drug candidates.

The synthesis of 3-(3-phenoxypropoxy)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the phenoxypropyl group necessitates precise functionalization strategies, often involving nucleophilic substitution or coupling reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These synthetic approaches are essential for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of 3-(3-phenoxypropoxy)azetidine. Molecular modeling studies can predict how the compound interacts with biological targets at the atomic level, providing insights into its potential efficacy and mechanism of action. These computational tools are particularly valuable when experimental data is limited or when exploring complex molecular systems. By integrating experimental and computational methods, researchers can accelerate the discovery process and identify promising derivatives.

The pharmacological profile of 3-(3-phenoxypropoxy)azetidine is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The combination of the azetidine ring and the phenoxypropyl group creates a unique chemical entity that could interact with multiple targets simultaneously. This polypharmacicity has been observed in several drug candidates and can be advantageous in treating complex diseases that involve multiple pathways. Further research is needed to elucidate the exact mechanisms by which 3-(3-phenoxypropoxy)azetidine exerts its effects.

In conclusion, 3-(3-phenoxypropoxy)azetidine (CAS No. 1339412-77-9) represents a fascinating compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, while its synthetic accessibility allows for further exploration through medicinal chemistry efforts. As our understanding of biological systems continues to grow, compounds like 3-(3-phenoxypropoxy)azetidine will play an increasingly important role in addressing global health challenges.